N-(2-benzoyl-4-methylphenyl)-2-(4-ethoxyphenyl)acetamide

• IUPAC Name: N-(2-benzoyl-4-methylphenyl)-2-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C24H23NO3/c1-3-28-20-12-10-18(11-13-20)16-23(26)25-22-14-9-17(2)15-21(22)24(27)19-7-5-4-6-8-19/h4-15H,3,16H2,1-2H3,(H,25,26)
• InChI Key: LWYQZTAWCXRFBT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NC2=C(C=C(C=C2)C)C(=O)C3=CC=CC=C3
• Molecular Formula: C24H23NO3
• Molecular Weight: 373.4 g/mol
• CAS No.: 923371-59-9

Description

N-(2-benzoyl-4-methylphenyl)-2-(4-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C24H23NO3 and its molecular weight is 373.452. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation for Medical Applications

• Synthesis and Antiproliferative Effects : A study on the synthesis and evaluation of novel benzophenone-thiazole derivatives for potent VEGF-A inhibition has been conducted. These compounds, including variations similar to N-(2-benzoyl-4-methylphenyl)-2-(4-ethoxyphenyl)acetamide, have shown promising antiproliferative effects through VEGF-A inhibition, indicating potential applications in cancer treatment (Prashanth et al., 2014).

Chemical Process Optimization

• Chemoselective Acetylation : Research on chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, which could be an intermediate step in the synthesis of compounds like this compound, has been optimized using immobilized lipase, highlighting advancements in synthetic methodologies that could be relevant for producing such compounds efficiently (Magadum & Yadav, 2018).

Environmental and Agricultural Applications

• Adsorption and Efficacy in Soil : A study discussed the adsorption, mobility, and efficacy of related acetamide herbicides influenced by soil properties, which could suggest environmental behaviors of similar compounds (Peter & Weber, 1985).

Metabolic and Toxicological Insights

• Comparative Metabolism : Investigations into the metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes may provide insights into the metabolic pathways and toxicological profiles of similar compounds, including this compound (Coleman et al., 2000).

Photocatalytic and Environmental Degradation

• Photocatalytic Degradation : Research on the photocatalytic degradation of paracetamol, a known acetamide, on TiO2 nanoparticles under UV and sunlight irradiation may offer insights into environmental degradation pathways for related acetamides, contributing to understanding their environmental stability and degradation mechanisms (Jallouli et al., 2017).